Cas no 92533-22-7 (Benzenesulfonamide,2-chloro-N-[[[4-[(b-D-glucopyranosyloxy)methyl]-6-methoxy-1,3,5-triazin-2-yl]amino]carbonyl]-(9CI))

• Product Name: Benzenesulfonamide,2-chloro-N-[[[4-[(b-D-glucopyranosyloxy)methyl]-6-methoxy-1,3,5-triazin-2-yl]amino]carbonyl]-(9CI)
• CAS No: 92533-22-7
• MF: C₁₈H₂₂ClN₅O₁₀S
• MW: 535.91278219223
• CID: 818266
• PubChem ID: 190159
• Update Time: 2025-04-19

Benzenesulfonamide,2-chloro-N-[[[4-[(b-D-glucopyranosyloxy)methyl]-6-methoxy-1,3,5-triazin-2-yl]amino]carbonyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,2-chloro-N-[[[4-[(b-D-glucopyranosyloxy)methyl]-6-methoxy-1,3,5-triazin-2-yl]amino]carbonyl]-(9CI)
• DTXSID80919121
• 3-(2-Chlorophenyl)sulfonyl-1-(4-methoxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxymethyl)-1,3,5-triazin-2-yl)urea
• N'-(2-Chlorobenzene-1-sulfonyl)-N-{4-[(hexopyranosyloxy)methyl]-6-methoxy-1,3,5-triazin-2(1H)-ylidene}carbamimidic acid
• 92533-22-7

• Inchi： 1S/C18H22ClN5O10S/c1-32-18-21-11(7-33-15-14(28)13(27)12(26)9(6-25)34-15)20-16(23-18)22-17(29)24-35(30,31)10-5-3-2-4-8(10)19/h2-5,9,12-15,25-28H,6-7H2,1H3,(H2,20,21,22,23,24,29)/t9-,12-,13+,14-,15-/m1/s1
• InChI Key： HHIPRMXVMBFACM-SWMGHYKJSA-N
• SMILES： ClC1C=CC=CC=1S(NC(NC1=NC(=NC(CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)=N1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 535.078
• Monoisotopic Mass: 535.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 231Ų

Experimental Properties

• Density: 1.73
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.681